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Compound of Interest

Compound Name:
(S)-Methyl 2-aminopentanoate

hydrochloride

Cat. No.: B554987 Get Quote

An In-depth Technical Guide on the Molecular Weight of (S)-Methyl 2-aminopentanoate
hydrochloride

For researchers, scientists, and drug development professionals, precise molecular

characterization is fundamental. This guide provides a detailed breakdown of the molecular

weight of (S)-Methyl 2-aminopentanoate hydrochloride, a key parameter for a wide range of

experimental and developmental applications.

Chemical Identity
(S)-Methyl 2-aminopentanoate hydrochloride is the hydrochloride salt of the methyl ester of

the amino acid (S)-norvaline. Its stereochemistry, denoted by the (S) configuration, is a critical

aspect of its chemical identity. The hydrochloride form enhances the compound's stability and

solubility in aqueous solutions.

Molecular Formula and Weight
The molecular formula and weight are essential for quantitative analysis, including

stoichiometry, solution preparation, and analytical characterization. The enantiomer, (R)-Methyl

2-aminopentanoate hydrochloride, possesses the same molecular formula and weight.[1]

A summary of the key quantitative data is presented in the table below.
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Parameter Value

Molecular Formula C₆H₁₄ClNO₂[1]

Molecular Weight 167.63 g/mol [1]

CAS Number (R-enantiomer) 619330-91-5[1]

Determination of Molecular Weight
The molecular weight is calculated by summing the atomic weights of all atoms present in the

molecular formula (C₆H₁₄ClNO₂).

Experimental Protocol for Molecular Weight Calculation:

Identify the atomic composition from the molecular formula:

Carbon (C): 6 atoms

Hydrogen (H): 14 atoms

Chlorine (Cl): 1 atom

Nitrogen (N): 1 atom

Oxygen (O): 2 atoms

Obtain the standard atomic weight for each element from the IUPAC Periodic Table.

C: ~12.011 g/mol

H: ~1.008 g/mol

Cl: ~35.453 g/mol

N: ~14.007 g/mol

O: ~16.000 g/mol
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Calculate the total mass for each element in the molecule:

Mass of Carbon = 6 * 12.011 g/mol = 72.066 g/mol

Mass of Hydrogen = 14 * 1.008 g/mol = 14.112 g/mol

Mass of Chlorine = 1 * 35.453 g/mol = 35.453 g/mol

Mass of Nitrogen = 1 * 14.007 g/mol = 14.007 g/mol

Mass of Oxygen = 2 * 16.000 g/mol = 32.000 g/mol

Sum the masses to determine the molecular weight of the compound:

Molecular Weight = 72.066 + 14.112 + 35.453 + 14.007 + 32.000 = 167.638 g/mol

The calculated value is consistent with the cited literature value of 167.63 g/mol .

Logical Relationship Diagram
The following diagram illustrates the logical flow from the chemical's identity to the

determination of its molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(S)-Methyl 2-aminopentanoate hydrochloride molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554987#s-methyl-2-aminopentanoate-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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